Cas no 19075-47-9 (7-bromo-1-benzothiophene-2-carbaldehyde)

• Product Name: 7-bromo-1-benzothiophene-2-carbaldehyde
• CAS No: 19075-47-9
• MF: C₉H₅BrOS
• MW: 241.104400396347
• MDL: MFCD17169310
• CID: 4709579
• Update Time: 2025-05-22

7-bromo-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-benzothiophene-2-carbaldehyde
• 7-Bromo-benzo[b]thiophene-2-carbaldehyde
• 7-Bromobenzo[b]thiophene-2-carbaldehyde
• Benzo[b]thiophene-2-carboxaldehyde, 7-bromo-
• QHOXBUGMGGJMAY-UHFFFAOYSA-N
• 7-bromo-1-benzothiophen-2-carbaldehyde

• MDL： MFCD17169310
• Inchi： 1S/C9H5BrOS/c10-8-3-1-2-6-4-7(5-11)12-9(6)8/h1-5H
• InChI Key： QHOXBUGMGGJMAY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C=O)SC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 45.3

Additional information on 7-bromo-1-benzothiophene-2-carbaldehyde

Recent Advances in the Synthesis and Applications of 7-Bromo-1-benzothiophene-2-carbaldehyde (CAS: 19075-47-9)

7-Bromo-1-benzothiophene-2-carbaldehyde (CAS: 19075-47-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and applications of this compound, based on recent peer-reviewed publications and patents.

The compound's unique structure, featuring a benzothiophene core with a bromo substituent and an aldehyde functional group, makes it a versatile building block for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showcasing its potential in cancer therapy. The researchers employed a palladium-catalyzed cross-coupling reaction to further functionalize the benzothiophene core, leading to compounds with significant anti-proliferative activity against non-small cell lung cancer cell lines.

In addition to its pharmaceutical applications, 7-bromo-1-benzothiophene-2-carbaldehyde has found use in materials science. A recent patent (US20230183245A1) describes its incorporation into organic semiconductors for use in OLED devices. The electron-withdrawing nature of the aldehyde group, combined with the bromine atom's ability to participate in further coupling reactions, makes this compound particularly valuable for designing new optoelectronic materials with tunable properties.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 7-bromo-1-benzothiophene-2-carbaldehyde. A 2024 Green Chemistry publication reported a novel photocatalytic method for its synthesis, achieving higher yields (82%) compared to traditional Vilsmeier-Haack formylation approaches (typically 60-65% yield). This new method also significantly reduces the use of hazardous reagents, aligning with the principles of green chemistry.

The compound's biological activity profile continues to be explored in current research. Preliminary results from a recent screening study suggest that derivatives of 7-bromo-1-benzothiophene-2-carbaldehyde show promising activity against drug-resistant bacterial strains, particularly MRSA. The presence of the bromine atom appears to enhance membrane penetration, while the aldehyde group provides a handle for further structural optimization to improve selectivity and reduce toxicity.

Looking forward, the versatility of 7-bromo-1-benzothiophene-2-carbaldehyde (CAS: 19075-47-9) ensures its continued importance in chemical and pharmaceutical research. Ongoing studies are investigating its potential in targeted drug delivery systems and as a scaffold for developing protease inhibitors. The compound's dual functionality (bromo and aldehyde groups) provides multiple points for structural diversification, making it a valuable tool for medicinal chemists working in hit-to-lead optimization programs.